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Compound of Interest

Compound Name: 3-(Piperazin-1-yl)aniline
CAS No.: 125422-03-9
Cat. No.: B1588096
Get Quote
\ J

1.1 The Molecule: Architecture and Function CAS 59817-31-1 refers to N,N’,N",N""-
Tetraacetylchitotetraose (often abbreviated as (GIcNAc)4 or Chitotetraose).[1] It is a linear
tetrasaccharide composed of four N-acetyl-D-glucosamine (GIcNAc) units linked by

-(1$\to$4) glycosidic bonds.[1]

Unlike simple sugars, this oligomer occupies a critical niche in glycobiology and enzymology.[1]
It serves as a precise, defined substrate for the characterization of chitinases and lysozymes
(specifically Hen Egg White Lysozyme, HEWL).[1] Its chain length is optimal for occupying the
active site clefts (subsites A through D) of these hydrolases, making it an indispensable tool for
kinetic crystallography and inhibition studies.[1]

Furthermore, in plant physiology, (GIcNAc)4 acts as a potent Microbe-Associated Molecular
Pattern (MAMP).[1] It is recognized by specific pattern recognition receptors (PRRs), such as
CERK1 in Arabidopsis, triggering innate immune responses including reactive oxygen species
(ROS) bursts and MAPK activation.[1]

1.2 Physicochemical Properties Table
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Property Data Notes

N’NI’NH’NHI_ -
Chemical Name _ Also known as Chitotetraose
Tetraacetylchitotetraose

CAS Number 59817-31-1 Specific to the tetramer

Molecular Formula

Molecular Weight ~830.79 g/mol
. Highly soluble in water;
Solubility Water, DMSO ) )
sparingly soluble in ethanol
Appearance White to off-white powder Crystalline or lyophilized
Critical for kinetic assays to
Purity Grade 95% (HPLC) avoid oligomer cross-

contamination

Part 2: Safety Data & Handling (E-E-A-T)

2.1 Toxicological Profile While carbohydrate oligomers are generally regarded as low-toxicity,
CAS 59817-31-1 is a bioactive research chemical. No comprehensive toxicological data (LD50)
exists for this specific isomer. Therefore, it must be handled under the "Universal Precautions”
principle.[1]

o Acute Toxicity: Not classified, but inhalation of high concentrations of sugar dust can cause
respiratory irritation ("baker's asthma" analog).[1]

o Target Organs: Respiratory tract (irritation), Eyes (mechanical irritation).[1]
2.2 Handling Protocols

» Aerosol Control: Weighing must be performed in a Class Il Biological Safety Cabinet or a
chemical fume hood to prevent inhalation of micro-particulates.[1]

o PPE: Nitrile gloves (0.11 mm min.[1] thickness), safety glasses with side shields, and a lab
coat.[1]
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o Spill Management: Sweep up dry powder carefully to avoid dust generation.[1] Dissolve
residue with water; surfaces may become extremely slippery when wet due to the
hygroscopic nature of the sugar.[1]

2.3 Storage & Stability

Temperature: -20°C (Long-term).

Hygroscopicity: Extreme.[1] The molecule will absorb atmospheric moisture, leading to
hydrolysis or microbial growth.[1]

Container: Desiccated, tightly sealed amber glass or high-quality polypropylene.

Shelf Life: >2 years if kept desiccated at -20°C.

Part 3: Experimental Protocols
Protocol A: Preparation of Defined Stock Solutions

Rationale: Accurate kinetic data requires precise molar concentrations.[1] Gravimetric
preparation is preferred over volumetric due to the viscosity of concentrated sugar solutions.[1]

o Equilibration: Allow the vial to reach room temperature in a desiccator before opening. This
prevents condensation from forming on the cold powder.[1]

e Solvent Choice: Use HPLC-grade water (18.2 M

) or sterile PBS.[1] Avoid unbuffered water if pH sensitivity is a concern for downstream
enzymatic assays.[1]

 Dissolution:
o Weigh approx. 5 mg of CAS 59817-31-1.
o Add calculated volume of solvent to achieve a 10 mM stock.[1]
o Vortex gently.[1] Do not sonicate extensively as heat can degrade glycosidic bonds.[1]

« Sterilization: Filtration through a 0.22
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m PVDF membrane is recommended if used for cell culture (plant immunity assays).[1]

 Aliquot: Flash freeze in liquid nitrogen and store at -80°C. Avoid freeze-thaw cycles.

Protocol B: Chitinase Hydrolysis Assay (HPLC Method)

Rationale: Unlike colorimetric assays (e.g., DNS method) which only measure reducing ends,
HPLC allows the quantification of specific cleavage products (GIcNAc monomer vs. dimer),
revealing the enzyme's mode of action (endo- vs. exo-chitinase).[1]

Materials:

Substrate: 1 mM (GIcNAc)a stock.[1]

Enzyme: Purified Chitinase (e.g., Trichoderma viride or recombinant human CHIT1).[1]

Mobile Phase: 70% Acetonitrile / 30% Water.[1]

Column: Amide-functionalized HILIC column (e.g., TSKgel Amide-80).[1]

Workflow:

Incubation: Mix 50

L Enzyme + 50
L Substrate (Final conc 500
M) in 50 mM Acetate Buffer (pH 5.0).
e Reaction: Incubate at 37°C for defined intervals (0, 5, 10, 30 min).
o Termination: Add 100
L Acetonitrile (pre-chilled) to precipitate the enzyme and stop the reaction.

 Clarification: Centrifuge at 12,000 x g for 5 min.

e Analysis: Inject 10
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L into HPLC. Monitor UV at 210 nm (peptide bond of N-acetyl group).[1]

e Quantification: Compare peak areas against GIcNAc and (GIcNAc)2 standards.

Part 4: Visualization of Pathways
Figure 1: Enzymatic Hydrolysis Mechanism

Caption: Mechanism of Chitinase action on (GIcNAc)4. The enzyme cleaves the beta-1,4
linkage, typically yielding dimers (Chitobiose).[1]

Products:
2 x (GlcNAc)2
(Chitobiose)

Substrate: Binding (Kd Enzyme-Substrate
(GlcNAc)4 Inding Complex

(CAS 59817-31-1) (Active Site Binding)

Acid Catalysis Transition State Nucleophilic Attack Hydrolysis Product Release
(Oxazolinium lon) (Water Attack)

Click to download full resolution via product page
[1]

Figure 2: Plant Immunity Signaling (CERK1 Pathway)

Caption: (GIcNAc)4 acts as a PAMP, binding CERK1/LYKS5 receptors to trigger MAPK cascades
and ROS production in plants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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